Cas no 2680820-50-0 (tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate)

• Product Name: tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate
• CAS No: 2680820-50-0
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 5649979
• PubChem ID: 165916714
• Update Time: 2025-10-28

tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate
• EN300-28282354
• 2680820-50-0

• Inchi： 1S/C15H26N2O2/c1-15(2,3)19-14(18)17(11-7-10-16)12-13-8-5-4-6-9-13/h13H,4-9,11-12H2,1-3H3
• InChI Key： PBVDRTIAIVUSST-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CCC#N)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate

Introduction to tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate (CAS No. 2680820-50-0)

tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate, with the CAS number 2680820-50-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl carbamate moiety with a 2-cyanoethyl and cyclohexylmethyl substituent. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The tert-butyl carbamate group is known for its ability to protect amino functionalities, thereby facilitating multi-step synthetic processes without premature deprotection. The 2-cyanoethyl substituent, on the other hand, introduces a versatile nitrile group that can be readily converted into other functional groups such as amides, carboxylic acids, and amines through well-established chemical transformations. The cyclohexylmethyl group adds steric bulk and hydrophobicity, which can influence the solubility and reactivity of the molecule in different solvents and reaction conditions.

Recent research has highlighted the potential applications of tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate in drug discovery and development. One notable study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of novel antiviral agents. The compound's ability to undergo selective functionalization and its stability under various reaction conditions make it an attractive candidate for the development of new therapeutic molecules.

In addition to its pharmaceutical applications, tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate has shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of advanced polymers with tailored properties. The compound's reactivity and functional versatility enable the creation of polymers with enhanced mechanical strength, thermal stability, and biocompatibility. These polymers have potential applications in areas such as tissue engineering, drug delivery systems, and high-performance materials.

The synthesis of tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate typically involves a multi-step process that begins with the formation of the tert-butyl carbamate from an appropriate amine. Subsequent reactions introduce the 2-cyanoethyl and cyclohexylmethyl substituents through selective coupling reactions. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

Safety considerations are paramount when handling tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas or fume hoods to minimize exposure to vapors or dust.

In conclusion, tert-butyl N-(2-cyanoethyl)-N-(cyclohexylmethyl)carbamate (CAS No. 2680820-50-0) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceuticals, and materials science. Its unique structure and functional versatility make it an invaluable intermediate in various synthetic processes. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions across multiple industries.